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Compound of Interest

Compound Name: p-Methylthiobenzoic acid
CAS No.: 50684-43-0
Cat. No.: B1250515
Get Quote
. J

Executive Summary

4-(Methylthio)benzoic acid (p-MTBA) represents a critical pharmacophore in medicinal
chemistry, serving as a structural precursor for COX-2 inhibitors and various anti-inflammatory
agents.[1] Its dual functionality—comprising an electron-withdrawing carboxylic acid and an
electron-donating methylthio ether—creates a unique "push-pull" electronic system across the
benzene ring.[1]

This guide provides a definitive spectral fingerprint of p-MTBA.[1] Unlike standard database
entries, this document synthesizes raw spectral data with mechanistic interpretation, offering
researchers a self-validating framework for compound verification during synthesis or metabolic
studies.[1]

Chemical Identity Snapshot
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Property Value

IUPAC Name 4-(Methylsulfanyl)benzoic acid

CAS Registry 13205-48-6

Molecular Formula CsHs02S

Molecular Weight 168.21 g/mol

Appearance White to off-white crystalline powder
Melting Point 193-196 °C

Nuclear Magnetic Resonance (NMR) Profiling[2]

The NMR profile of p-MTBA is defined by the interplay between the shielding effect of the
sulfide lone pairs and the deshielding anisotropy of the carbonyl group.

'H NMR Spectroscopy (400 MHz, DMSO-de)

Solvent Choice: DMSO-ds is the required solvent.[1] p-MTBA exhibits poor solubility in CDCls,
which can lead to broad, unresolved peaks due to hydrogen-bonded dimerization. DMSO
disrupts these dimers, sharpening the carboxyl proton signal.[1]
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Shift (0, ppm) Multiplicity

Integration

Assignment

Structural
Logic

12.90 Broad Singlet

1H

—COOH

Highly
deshielded acidic
proton; chemical
shift varies with
concentration/te

mperature.[1]

7.88 Doublet (d)

2H

Ar-H (2, 6)

Ortho to COOH.
Deshielded by
the electron-
withdrawing
carbonyl cone of
anisotropy.[1]
Part of AA'BB'
system.[1][2]

7.36 Doublet (d)

2H

Ar-H (3, 5)

Ortho to S-Me.
Shielded relative
to H(2,6) due to
mesomeric
electron donation
(+M effect) from
Sulfur.[1]

2.53 Singlet (s)

3H

—S—CHs

Characteristic
methyl sulfide
shift.[1] Slightly
downfield of alkyl
methyls due to S

electronegativity.

[1]

Coupling Constant (J): The aromatic doublets typically exhibit a J-value of ~8.5 Hz,

characteristic of ortho coupling in para-disubstituted benzenes.
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13C NMR Spectroscopy (100 MHz, DMSO-de)

The carbon spectrum confirms the para-substitution pattern.[1] The symmetry of the molecule
results in only 6 distinct carbon signals for the 8 carbon atoms.

] . Electronic
Shift (6, ppm) Carbon Type Assignment .
Environment
Carbonyl carbon;
167.2 Quaternary (C=0) —COOH ]
most deshielded.[1]
Deshielded by the
electronegative Sulfur
144.8 Quaternary (Ar-C) C-4 (C-9) )
atom (Inductive effect
-).[1]
129.8 Methine (CH) C-2,C-6 Ortho to COOH.[1]
Ipso carbon attached
127.5 Quaternary (Ar-C) C-1 (C-COOH) ]
to the acid group.[1]
Ortho to S-Me;
) shielded by resonance
125.1 Methine (CH) C-3,C-5 ]
donation from Sulfur.
[1]
Methyl carbon
14.2 Methyl (CHs) —S—CHs

attached to sulfur.[1]

Workflow: NMR Structural Assignment

The following diagram illustrates the logic flow for assigning the AA'BB' aromatic system, a
common stumbling block in p-substituted benzene analysis.
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Caption: Logic flow for distinguishing aromatic protons in para-substituted systems based on
electronic shielding effects.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy is the primary tool for confirming the carboxylic acid functionality and the
integrity of the sulfide linkage.

Method: KBr Pellet or ATR (Attenuated Total Reflectance).[1] Diagnostic Value: The broad O-H
stretch and sharp C=0 stretch are the "fingerprints" for the acid moiety.[3]
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Wavenumber . . .
Intensity Vibration Mode Notes
(cm™?)

Characteristic of
carboxylic acid dimers

2500-3300 Broad, Med O-H Stretch (hydrogen bonding).
[1] Overlaps C-H

stretches.[1]

Conjugated acid
carbonyl.[1] Lower
frequency than non-
1680-1695 Strong, Sharp C=0 Stretch conjugated acids
(~1710) due to
benzene ring

conjugation.

Ring breathing

1590, 1420 Medium C=C Aromatic
modes.[1]
C-0O single bond
1280-1300 Strong C-0 Stretch stretch coupled with
O-H bending.
Carbon-Sulfur bond
vibration (often
~750 Weak C-S Stretch

obscured in fingerprint

region).[1]

Mass Spectrometry (MS)[5][6][7]

Mass spectrometry provides molecular weight confirmation and structural elucidation through
fragmentation.[1]

lonization Mode: Electron Impact (El, 70 eV).[1] Molecular lon (M*): m/z 168.[1]

Fragmentation Pathway
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The fragmentation is dominated by the stability of the aromatic ring and the cleavage of the
carboxylic acid group.

m/z (Mass-to-Charge) lon Identity Mechanism of Formation

168 M+ Molecular lon (Parent).[1]
Stable due to aromaticity.

Loss of hydroxyl radical (*OH).
151 [M — OH]* [1][4][5][6] Formation of
acylium ion [Ar-C=0O]*.

Loss of carboxyl radical
(¢*COOH).[1][7][8][9] Formation

123 [M — COOH]* _
of the 4-(methylthio)phenyl
cation.[1]

45 [COOH]* Carboxyl cation fragment.[1][8]

Fragmentation Mechanism Diagram

Acylium lon

/ [M - OH]+ m/z 151
Molecular lon

[M]+ m/z 168

Thioanisole Cation
[M - COOH]+ m/z 123

Click to download full resolution via product page

Caption: Primary EI fragmentation pathways showing the generation of the diagnostic acylium
and thioanisole ions.
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Experimental Protocols (Self-Validating)

To ensure reproducibility and data integrity, follow these specific preparation protocols.

NMR Sample Preparation

o Objective: Eliminate solubility-induced line broadening.

e Protocol:

[e]

Weigh 10-15 mg of p-MTBA into a clean vial.

o Add 0.6 mL of DMSO-de (99.9% D). Note: Do not use CDCIs unless necessary, as the acid
dimerizes, causing the -COOH peak to drift and broaden.

o Sonicate for 30 seconds to ensure complete dissolution.
o Transfer to a 5mm NMR tube.[1]

o Validation: The solvent residual peak (DMSO quintet) should appear at 2.50 ppm.[1] If the
water peak (variable, ~3.3 ppm) is large, dry the sample, as water exchange can suppress
the -COOH signal.

IR Sample Preparation (KBr Pellet)

o Objective: Obtain a high-resolution fingerprint region.
e Protocol:
o Mix 1 mg of p-MTBA with 100 mg of spectroscopic grade KBr (dried).

o Grind the mixture in an agate mortar until a fine, uniform powder is achieved (prevents
Christiansen effect/scattering).

o Press into a transparent pellet using a hydraulic press (approx. 8-10 tons pressure).

o Validation: The background scan should show minimal water vapor.[1] The resulting
spectrum must show a baseline transmission above 80% in non-absorbing regions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: Spectral Characterization of p-
Methylthiobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250515/docs#technical-monograph-spectral-
characterization-of-p-methylthiobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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